N-(4-methyl-2-nitrophenyl)-2-(2-methylphenoxy)acetamide

• IUPAC Name: N-(4-methyl-2-nitrophenyl)-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C16H16N2O4/c1-11-7-8-13(14(9-11)18(20)21)17-16(19)10-22-15-6-4-3-5-12(15)2/h3-9H,10H2,1-2H3,(H,17,19)
• InChI Key: CRJYZNYRXRUJKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)COC2=CC=CC=C2C)[N+](=O)[O-]
• Molecular Formula: C16H16N2O4
• Molecular Weight: 300.31 g/mol

Description

N-(4-methyl-2-nitrophenyl)-2-(2-methylphenoxy)acetamide, also known as MNA-715, is a chemical compound commonly used in scientific research. It is a member of the acetanilide family of compounds and has various applications in the fields of biochemistry and pharmacology.

Mechanism of Action

N-(4-methyl-2-nitrophenyl)-2-(2-methylphenoxy)acetamide acts as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme responsible for the production of prostaglandins. Prostaglandins are involved in various physiological processes, including inflammation, pain, and fever. By inhibiting COX-2, N-(4-methyl-2-nitrophenyl)-2-(2-methylphenoxy)acetamide reduces the production of prostaglandins, leading to a decrease in inflammation and pain.
Biochemical and Physiological Effects:
N-(4-methyl-2-nitrophenyl)-2-(2-methylphenoxy)acetamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been shown to have neuroprotective effects in animal models of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-methyl-2-nitrophenyl)-2-(2-methylphenoxy)acetamide in lab experiments is its high potency and selectivity for COX-2 inhibition. This makes it a useful tool for studying the role of COX-2 in various physiological processes. However, one limitation of using N-(4-methyl-2-nitrophenyl)-2-(2-methylphenoxy)acetamide is its relatively short half-life, which can make it difficult to maintain a consistent level of inhibition over time.

Future Directions

There are several future directions for the use of N-(4-methyl-2-nitrophenyl)-2-(2-methylphenoxy)acetamide in scientific research. One direction is the development of new drugs based on the structure of N-(4-methyl-2-nitrophenyl)-2-(2-methylphenoxy)acetamide for the treatment of various diseases. Another direction is the use of N-(4-methyl-2-nitrophenyl)-2-(2-methylphenoxy)acetamide in combination with other drugs to enhance their therapeutic effects. Finally, the use of N-(4-methyl-2-nitrophenyl)-2-(2-methylphenoxy)acetamide in the study of the role of COX-2 in various physiological processes is an area of ongoing research.

Synthesis Methods

The synthesis of N-(4-methyl-2-nitrophenyl)-2-(2-methylphenoxy)acetamide involves the reaction of 4-methyl-2-nitroaniline with 2-methylphenol in the presence of acetic anhydride and sulfuric acid. The resulting product is then treated with acetic acid and sodium acetate to obtain N-(4-methyl-2-nitrophenyl)-2-(2-methylphenoxy)acetamide in high yield.

Scientific Research Applications

N-(4-methyl-2-nitrophenyl)-2-(2-methylphenoxy)acetamide has been extensively used in scientific research for its various applications. It is commonly used as a standard reference material for the analysis of environmental pollutants. It has also been used in the development of new drugs for the treatment of various diseases such as cancer, inflammation, and neurological disorders.